Cas no 4093-17-8 (2,3,6-trichlorobenzoyl chloride)

• Product Name: 2,3,6-trichlorobenzoyl chloride
• CAS No: 4093-17-8
• MF: C₇H₂Cl₄O
• MW: 243.902178287506
• CID: 1512863
• PubChem ID: 610193
• Update Time: 2025-10-31

2,3,6-trichlorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,3,6-trichloro-
• 2,3,6-trichlorobenzoyl chloride
• EN300-1459125
• DTXSID20346179
• 4093-17-8
• SCHEMBL1313390

• Inchi： 1S/C7H2Cl4O/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H
• InChI Key： BOBWPULZPJBMFP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 241.88616
• Monoisotopic Mass: 241.885975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3,6-trichlorobenzoyl chloride

Recent Advances in the Application of 2,3,6-Trichlorobenzoyl Chloride (CAS: 4093-17-8) in Chemical and Pharmaceutical Research

2,3,6-Trichlorobenzoyl chloride (CAS: 4093-17-8) is a key intermediate in the synthesis of various agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have highlighted its versatile applications in organic synthesis, particularly in the formation of benzoyl derivatives and as a precursor in the development of novel bioactive compounds. This research brief consolidates the latest findings on the chemical properties, synthetic utility, and potential therapeutic applications of 2,3,6-trichlorobenzoyl chloride, with a focus on its role in advancing chemical and pharmaceutical research.

A study published in the Journal of Organic Chemistry (2023) demonstrated the efficacy of 2,3,6-trichlorobenzoyl chloride in facilitating the acylation of heterocyclic compounds, leading to the synthesis of novel antimicrobial agents. The researchers employed a one-pot reaction strategy, leveraging the electrophilic nature of the compound to achieve high yields and selectivity. The resulting derivatives exhibited significant activity against multidrug-resistant bacterial strains, underscoring the potential of 2,3,6-trichlorobenzoyl chloride in addressing global antibiotic resistance challenges.

In another groundbreaking study, researchers explored the use of 2,3,6-trichlorobenzoyl chloride as a building block for the development of kinase inhibitors. The compound's ability to form stable amide bonds with amino acid residues was exploited to design targeted therapies for cancer and inflammatory diseases. Preclinical trials revealed promising results, with several derivatives showing nanomolar inhibitory activity against key oncogenic kinases. These findings were published in Bioorganic & Medicinal Chemistry Letters (2024), highlighting the compound's potential in drug discovery pipelines.

Environmental and safety considerations have also been a focal point in recent research. A comprehensive toxicological assessment of 2,3,6-trichlorobenzoyl chloride, conducted by the European Chemicals Agency (ECHA), confirmed its low bioaccumulation potential but emphasized the need for proper handling due to its corrosive nature. The study recommended stringent safety protocols in industrial settings to mitigate occupational hazards, as detailed in the Regulatory Toxicology and Pharmacology journal (2023).

Looking ahead, the integration of 2,3,6-trichlorobenzoyl chloride into green chemistry initiatives is gaining traction. Researchers are exploring catalytic methods to reduce the environmental footprint of its synthesis and application. Recent advancements in flow chemistry and biocatalysis offer promising avenues for sustainable production, as discussed in a review article in Green Chemistry (2024). These developments align with the growing demand for eco-friendly chemical processes in the pharmaceutical industry.

In conclusion, 2,3,6-trichlorobenzoyl chloride (CAS: 4093-17-8) continues to be a pivotal compound in chemical and pharmaceutical research. Its multifaceted applications, from drug development to agrochemical synthesis, underscore its enduring relevance. Future research should focus on optimizing its synthetic pathways, expanding its therapeutic potential, and addressing environmental concerns to ensure its sustainable use in the industry.